1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine

• IUPAC Name: [3-[1-[(2,3-difluorophenyl)methyl]piperidin-4-yl]pyrrolidin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C21H24F2N2O2/c22-18-4-1-3-17(20(18)23)13-24-9-6-15(7-10-24)16-8-11-25(14-16)21(26)19-5-2-12-27-19/h1-5,12,15-16H,6-11,13-14H2
• InChI Key: GNCDWXCVURRSMW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2CCN(C2)C(=O)C3=CC=CO3)CC4=C(C(=CC=C4)F)F
• Molecular Formula: C21H24F2N2O2
• Molecular Weight: 374.4 g/mol

Description

1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine, also known as DF-4, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. DF-4 belongs to the class of piperidine derivatives and has been found to exhibit promising biological activities.

Mechanism of Action

1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine is believed to exert its neuroprotective effects through the activation of the Nrf2/ARE pathway, which regulates the expression of genes involved in antioxidant defense and cellular detoxification. 1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine has also been found to modulate the levels of neurotransmitters such as dopamine and serotonin, which play a crucial role in the regulation of mood and behavior.
Biochemical and Physiological Effects
1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine has been shown to exhibit a range of biochemical and physiological effects, including antioxidant activity, anti-inflammatory effects, and modulation of neurotransmitter levels. 1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine has also been found to enhance cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine has several advantages for use in laboratory experiments, including its high purity and stability, as well as its well-characterized mechanism of action. However, 1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine can be challenging to synthesize and may require specialized equipment and expertise.

Future Directions

There are several potential future directions for research on 1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine, including the development of more efficient synthesis methods, the exploration of its therapeutic potential in other neurological disorders, and the investigation of its potential use as a cognitive enhancer. Further studies are also needed to elucidate the long-term safety and efficacy of 1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine in humans.

Synthesis Methods

1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine can be synthesized through a multistep process, starting with the reaction of 2,3-difluorobenzyl chloride with 1-(2-furoyl)-3-pyrrolidinylamine. The resulting intermediate is then subjected to a cyclization reaction, followed by reduction to obtain 1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine in high yield and purity.

Scientific Research Applications

1-(2,3-difluorobenzyl)-4-[1-(2-furoyl)-3-pyrrolidinyl]piperidine has been studied extensively for its potential therapeutic applications, particularly in the field of neuroscience. It has been found to exhibit neuroprotective effects and has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.